camellianin A
camellianin A
Brand Name:
Vulcanchem
CAS No.:
109232-77-1
VCID:
VC0025736
InChI:
InChI=1S/C29H32O15/c1-11-22(34)23(35)25(37)28(40-11)44-27-20(10-39-12(2)30)43-29(26(38)24(27)36)42-19-8-15(32)7-18-21(19)16(33)9-17(41-18)13-3-5-14(31)6-4-13/h3-9,11,20,22-29,31-32,34-38H,10H2,1-2H3/t11-,20+,22-,23+,24+,25+,26+,27+,28-,29+/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3=C4C(=CC(=C3)O)OC(=CC4=O)C5=CC=C(C=C5)O)COC(=O)C)O)O)O
Molecular Formula:
C29H32O15
Molecular Weight:
620.6 g/mol
camellianin A
CAS No.: 109232-77-1
Main Products
VCID: VC0025736
Molecular Formula: C29H32O15
Molecular Weight: 620.6 g/mol
| CAS No. | 109232-77-1 |
|---|---|
| Product Name | camellianin A |
| Molecular Formula | C29H32O15 |
| Molecular Weight | 620.6 g/mol |
| IUPAC Name | [(2R,3S,4R,5R,6S)-4,5-dihydroxy-6-[7-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-5-yl]oxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C29H32O15/c1-11-22(34)23(35)25(37)28(40-11)44-27-20(10-39-12(2)30)43-29(26(38)24(27)36)42-19-8-15(32)7-18-21(19)16(33)9-17(41-18)13-3-5-14(31)6-4-13/h3-9,11,20,22-29,31-32,34-38H,10H2,1-2H3/t11-,20+,22-,23+,24+,25+,26+,27+,28-,29+/m0/s1 |
| Standard InChIKey | RHJULGLSOARXMO-YXRGHUGASA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC3=CC(=CC4=C3C(=O)C=C(O4)C5=CC=C(C=C5)O)O)COC(=O)C)O)O)O |
| SMILES | CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3=C4C(=CC(=C3)O)OC(=CC4=O)C5=CC=C(C=C5)O)COC(=O)C)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3=CC(=CC4=C3C(=O)C=C(O4)C5=CC=C(C=C5)O)O)COC(=O)C)O)O)O |
| Synonyms | camellianin A |
| PubChem Compound | 5487343 |
| Last Modified | Nov 11 2021 |
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